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Compound of Interest

Compound Name: Prerubialatin

Cat. No.: B15558507 Get Quote

The following document provides essential safety and logistical information for the proper

handling and disposal of Prerubialatin, a compound for research use. These procedural

guidelines are intended for researchers, scientists, and drug development professionals to

ensure laboratory safety and proper chemical management.

Chemical and Physical Properties
Prerubialatin is a research chemical with the following properties[1]:

Property Value

CAS Number 1667718-89-9

Molecular Formula C27H20O7

Molecular Weight 456.45 g/mol

Purity >98%

Physical Description Powder

Hazard Identification and Safety Precautions
As a novel compound, the full toxicological properties of Prerubialatin have not been

determined. Therefore, it should be handled with caution, assuming it is potentially hazardous.
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2.1. Personal Protective Equipment (PPE)

When handling Prerubialatin powder or solutions, the following PPE is mandatory:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A dust mask or respirator is recommended when handling the

powder to avoid inhalation.

2.2. Handling Procedures

Handle Prerubialatin in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Minimize dust generation when working with the powder.

Do not eat, drink, or smoke in areas where Prerubialatin is handled.

First Aid Measures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the product datasheet

or safety information to the medical personnel.

Storage and Stability
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Prerubialatin should be stored in a tightly sealed container in a cool, dry place[1]. For long-

term storage of stock solutions, temperatures below -20°C are recommended[1].

Proper Disposal Procedures
All waste containing Prerubialatin must be treated as chemical waste and disposed of

according to institutional and local regulations.

5.1. Waste Categorization

Solid Waste: Unused Prerubialatin powder, contaminated gloves, weigh boats, and other

disposable materials.

Liquid Waste: Unused Prerubialatin solutions or experimental media containing the

compound.

5.2. Step-by-Step Disposal Protocol

Segregation: Do not mix Prerubialatin waste with general laboratory trash. Keep solid and

liquid waste in separate, clearly labeled containers.

Container Labeling: Label waste containers with "Prerubialatin Waste" and include the

chemical formula and any known hazards.

Solid Waste Disposal:

Collect all solid waste in a designated, sealed plastic bag or container.

Store the sealed container in a secondary container in a designated chemical waste

accumulation area.

Liquid Waste Disposal:

Collect all liquid waste in a sealed, leak-proof container.

Ensure the container is compatible with the solvents used.

Store the liquid waste container in a secondary container to prevent spills.
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Waste Pickup: Arrange for the disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department.

Hypothetical Experimental Protocol: Inhibition of
the "Rubial Pathway"
The following is a hypothetical experimental protocol to assess the inhibitory effect of

Prerubialatin on the fictional "Rubial Signaling Pathway," a key pathway in a hypothetical

cancer cell line.

6.1. Cell Culture and Treatment

Culture "Hypo-Cancer-Cells" in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin.

Seed 5 x 10^5 cells per well in a 6-well plate and incubate for 24 hours.

Prepare a 10 mM stock solution of Prerubialatin in DMSO.

Treat the cells with varying concentrations of Prerubialatin (e.g., 0, 1, 5, 10 µM) for 24

hours.

6.2. Western Blot Analysis

Lyse the cells and quantify the protein concentration.

Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

Probe the membrane with primary antibodies against key pathway proteins (e.g., p-Rubial

Kinase, Total Rubial Kinase, and a downstream target).

Incubate with secondary antibodies and visualize the protein bands.

Hypothetical Rubial Signaling Pathway
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Caption: Hypothetical inhibitory action of Prerubialatin on the Rubial signaling pathway.

Experimental Workflow for Prerubialatin Disposal
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Caption: Step-by-step workflow for the proper disposal of Prerubialatin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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